Cas no 1804449-18-0 (2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine)

• Product Name: 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine
• CAS No: 1804449-18-0
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4850339
• Update Time: 2025-08-05

2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-4-2(6(9)10)1-3(11)12-5(4)8/h1,6H
• InChI Key： QXZWASLBDYHHIF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine

2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine: A Comprehensive Overview

2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine, with the CAS number 1804449-18-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agricultural chemistry. This compound is notable for its unique structure, which combines chlorine, fluorine, and iodine atoms in a pyridine ring system. The presence of these halogens imparts distinctive electronic and steric properties, making it a valuable building block in the synthesis of various bioactive molecules.

The molecular structure of 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The chlorine atoms at positions 2 and 3 contribute to the compound's electron-withdrawing effects, while the difluoromethyl group at position 4 introduces additional fluorine-induced electronic effects. The iodine atom at position 6 plays a crucial role in modulating the compound's reactivity and solubility properties. This combination of substituents makes the compound highly versatile in chemical reactions.

Recent studies have highlighted the potential of 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine as an intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have explored its use in developing antimicrobial compounds, where its halogenated structure enhances both potency and selectivity against bacterial pathogens. Additionally, this compound has been employed in the creation of advanced materials for optoelectronic applications due to its unique electronic properties.

In terms of synthesis, several methods have been reported for the preparation of 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine. One common approach involves the chlorination of a pyridine derivative followed by subsequent fluorination and iodination steps. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound.

The application of 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine extends beyond pharmaceuticals and materials science. It has also been investigated as a precursor for agrochemicals, particularly in the development of new-generation pesticides with reduced environmental impact. Its ability to undergo various types of cross-coupling reactions makes it an invaluable tool in modern organic synthesis.

In conclusion, 2,3-Dichloro-4-(difluoromethyl)-6-iodopyridine (CAS No: 1804449-18-0) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug discovery, material development, and sustainable agriculture.